Cas no 454685-88-2 (7H-Pyrrolo[2,3-d]pyrimidine-5-carbonitrile)

• Product Name: 7H-Pyrrolo[2,3-d]pyrimidine-5-carbonitrile
• CAS No: 454685-88-2
• MF: C₇H₄N₄
• MW: 144.133460044861
• MDL: MFCD22370020
• CID: 876599
• PubChem ID: 22605269
• Update Time: 2025-04-19

7H-Pyrrolo[2,3-d]pyrimidine-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 7H-Pyrrolo[2,3-d]pyrimidine-5-carbonitrile
• GDYUNCUMRKXRHY-UHFFFAOYSA-N
• P13108
• SCHEMBL5260963
• 454685-88-2
• SY292498
• CS-0054374
• MFCD22370020
• 1H-Pyrrolo[2,3-d]pyrimidine-5-carbonitrile (9CI)
• PS-16786
• 5-cyanopyrrolo[2,3-d]pyrimidine
• DTXSID70626837
• DB-087172
• SB14058

• MDL： MFCD22370020
• Inchi： 1S/C7H4N4/c8-1-5-2-10-7-6(5)3-9-4-11-7/h2-4H,(H,9,10,11)
• InChI Key： GDYUNCUMRKXRHY-UHFFFAOYSA-N
• SMILES： N1C=C(C#N)C2=CN=CN=C12

Computed Properties

• Exact Mass: 144.043596145g/mol
• Monoisotopic Mass: 144.043596145g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 65.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrimidines Pyrrolo[2,3-d]pyrimidines